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Compound of Interest

Compound Name: Umi-77

Cat. No.: B15581311

For Researchers, Scientists, and Drug Development Professionals: This document provides
critical safety protocols, operational guidance, and disposal plans for the selective Mcl-1
inhibitor, Umi-77. Adherence to these procedures is essential for ensuring laboratory safety
and experimental integrity.

Immediate Safety and Handling

Umi-77 is a small molecule inhibitor that requires careful handling to minimize exposure risks.
[1][2] While a comprehensive toxicological profile has not been fully established, the available
Material Safety Data Sheets (MSDS) indicate that the compound may be irritating to the
mucous membranes, upper respiratory tract, eyes, and skin.[1][2] Inhalation, ingestion, or skin
absorption may be harmful.[1]

Personal Protective Equipment (PPE): A comprehensive assessment of hazards should be
conducted for each specific experimental protocol. However, the following minimum PPE is
required when handling Umi-77 in a laboratory setting:

» Eye and Face Protection: Safety glasses with side shields are the minimum requirement. For
tasks with a risk of splashing, chemical safety goggles and a face shield are mandatory.

e Body Protection: A standard laboratory coat is required.

e Hand Protection: Disposable nitrile gloves are the minimum requirement for incidental
contact. If direct or prolonged contact is anticipated, double-gloving or the use of more robust
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chemical-resistant gloves is recommended. Gloves should be changed immediately upon
contamination.

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a certified chemical fume hood, to avoid the inhalation of dust or aerosols.[1] If a fume hood
is not available, a NIOSH-approved respirator may be necessary, depending on the scale of
the work and the potential for aerosolization.

Emergency Procedures:

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[1]

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[2]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.[1]

e Ingestion: Do NOT induce vomiting. Wash out the mouth with water if the person is
conscious. Seek immediate medical attention.[2]

Operational Plans: Storage and Preparation of Umi-
77

Proper storage and preparation of Umi-77 are critical for maintaining its stability and ensuring
accurate experimental results.
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Parameter

Guideline

Source(s)

Storage (Powder)

Store at -20°C forup to 3
years. Can be stored at 4°C for

up to 2 years.

[3]

Storage (In Solvent)

Store at -80°C for up to 6
months. Store at -20°C for up
to 1 month. Aliquot stock
solutions to avoid repeated

freeze-thaw cycles.

[3]4]

Solubility

DMSO: =28 mg/mL (59.79
mM). Use fresh, anhydrous
DMSO as it is hygroscopic,
and moisture can reduce
solubility. Ethanol: =7.2 mg/mL.

Water: Insoluble.

[3]141[5]

Stock Solution Preparation

For a 10 mM stock solution in
DMSO, dissolve the
appropriate mass of Umi-77 in
the calculated volume of fresh
DMSO. Gentle warming to
37°C and/or sonication can aid

in dissolution.

[5]16]

Working Solution Preparation
(In Vitro)

Dilute the DMSO stock solution
in the appropriate cell culture
medium to the desired final
concentration immediately

before use.

Working Solution Preparation
(In Vivo)

A common formulation is a
mixture of DMSO, PEG300,
Tween 80, and saline. For
example, a solution can be
prepared with 10% DMSO,
40% PEG300, 5% Tween 80,

and 45% saline. Prepare this

[6]
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solution fresh on the day of
use.

Experimental Protocol: In Vitro Apoptosis Induction
Assay in Pancreatic Cancer Cells

This protocol outlines a method to assess the pro-apoptotic effects of Umi-77 on a pancreatic
cancer cell line, such as Panc-1 or BxPC-3.

1. Cell Culture:

e Culture pancreatic cancer cells (e.g., Panc-1) in DMEM supplemented with 10% FBS and
1% penicillin-streptomycin.
e Maintain cells in a humidified incubator at 37°C with 5% CO2.

2. Treatment with Umi-77:

o Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of
harvesting.

e Prepare a range of Umi-77 concentrations (e.g., 1 uM, 5 uM, 10 uM, 25 uM) by diluting the
10 mM DMSO stock solution in fresh cell culture medium. Include a vehicle control (DMSO
at the same final concentration as the highest Umi-77 treatment).

» Replace the existing medium in the wells with the medium containing the different
concentrations of Umi-77 or the vehicle control.

 Incubate the cells for a predetermined time course (e.g., 24, 48, or 72 hours).

3. Apoptosis Analysis by Annexin V/Propidium lodide (PI1) Staining and Flow Cytometry:

o Harvest both adherent and floating cells. For adherent cells, use trypsin-EDTA, and then
combine with the supernatant containing the floating cells.

e Wash the cells twice with cold 1X PBS.

o Resuspend the cell pellet in 1X Annexin V binding buffer.

e Add Annexin V-FITC and Propidium lodide (PI) to the cell suspension according to the
manufacturer's instructions.

e Incubate the cells in the dark at room temperature for 15 minutes.

e Analyze the stained cells by flow cytometry within one hour.[7][8][9]

o Healthy cells: Annexin V-negative and Pl-negative.
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» Early apoptotic cells: Annexin V-positive and Pl-negative.
» Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Umi-77 Mechanism of Action: Induction of
Apoptosis

Umi-77 is a selective inhibitor of the anti-apoptotic protein Myeloid cell leukemia-1 (Mcl-1), a
member of the Bcl-2 family.[3][4][6] It binds to the BH3-binding groove of Mcl-1 with high affinity
(Ki of approximately 490 nM).[4][6] This binding competitively inhibits the interaction of Mcl-1
with pro-apoptotic proteins such as Bak and Bax.[5][10] The liberation of Bak and Bax from
Mcl-1 leads to their activation, which in turn triggers the intrinsic apoptotic pathway. This
pathway is characterized by the release of cytochrome c from the mitochondria and the
subsequent activation of caspases, ultimately leading to programmed cell death.[5][10][11]
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Caption: Umi-77 inhibits Mcl-1, leading to the activation of Bak and Bax and subsequent
apoptosis.
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Disposal Plan

All waste containing Umi-77, including unused solid compound, solutions, contaminated
labware (e.g., pipette tips, tubes), and cell culture media, must be considered chemical waste.

1. Solid Waste:

e Collect unused solid Umi-77 and any grossly contaminated items (e.g., weighing paper,
gloves) in a clearly labeled, sealed container.

2. Liquid Waste:

o Collect all aqueous and organic solutions containing Umi-77 in a compatible, sealed, and
clearly labeled waste container. Do not mix with incompatible waste streams.

3. Contaminated Labware:

o Disposable labware that has come into contact with Umi-77 should be collected in a
designated chemical waste container.

» Non-disposable glassware should be decontaminated by rinsing with a suitable solvent (e.g.,
ethanol or DMSO) to remove residual Umi-77. The rinsate must be collected as chemical
waste.

4. Labeling and Storage:

» All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
"Umi-77," and the approximate concentration and quantity.

o Store waste containers in a designated, secondary containment area away from
incompatible materials, pending pickup by your institution's environmental health and safety
(EHS) department.

5. Final Disposal:

o Arrange for the disposal of all Umi-77 waste through your institution's certified hazardous
waste management program.[1] Do not dispose of Umi-77 down the drain or in regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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